5-isobutyl-1'-[(2-methoxypyridin-3-yl)carbonyl]-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]

• IUPAC Name: (2-methoxypyridin-3-yl)-[5-(2-methylpropyl)spiro[6,7-dihydro-1H-imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-yl]methanone
• InChI: InChI=1S/C21H29N5O2/c1-15(2)13-26-10-6-17-18(24-14-23-17)21(26)7-11-25(12-8-21)20(27)16-5-4-9-22-19(16)28-3/h4-5,9,14-15H,6-8,10-13H2,1-3H3,(H,23,24)
• InChI Key: ITRKMSROHMINGL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCC2=C(C13CCN(CC3)C(=O)C4=C(N=CC=C4)OC)N=CN2
• Molecular Formula: C21H29N5O2
• Molecular Weight: 383.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves the design, synthesis, and testing in various pharmacological and antitumor assays. For example, a series of novel aminopyridyl/pyrazinyl-substituted spiro[indoline-3,4'-piperidine]-2-ones have been synthesized, demonstrating the potential for creating complex molecules with significant biological activities (Jingrong Li et al., 2013).

Molecular Structure Analysis

Structural and conformational analyses of similar compounds have been conducted using spectroscopic methods, including 1H and 13C NMR spectroscopy, and in some cases, X-ray diffraction. These studies provide detailed information on the preferred conformations and structural integrity of the molecules, which are crucial for their biological activities (B. A. Whelan et al., 1995).

Chemical Reactions and Properties

Chemical reactions involving similar molecules include ring opening followed by ring closure reactions, demonstrating the chemical versatility and potential for modification of these compounds. Such reactions are essential for tailoring the chemical properties of the molecules for specific applications (S. A. Halim et al., 2022).

Physical Properties Analysis

The physical properties of related compounds, such as solubility, melting points, and crystal structure, are typically determined through experimental studies. These properties are essential for understanding the behavior of the compounds under different conditions and for their formulation into usable products.

Chemical Properties Analysis

Chemical properties, including reactivity, stability, and interactions with biological targets, are crucial for the development of compounds with pharmacological applications. Studies on related compounds have shown a range of activities, including antiprotozoal, antimicrobial, and antitumor effects, highlighting the potential therapeutic applications of these molecules (Mohamed A. Ismail et al., 2004).

Mechanism of Action

The mechanism of action of imidazo[4,5-c]pyridine derivatives can vary depending on the specific compound and its biological target. For example, some compounds of the imidazo[4,5-c]pyridine core are GABA A receptor agonists.